1,10-Phenanthrolin-2(1H)-one
Overview
Description
1,10-Phenanthrolin-2(1H)-one is a chemical compound that has been studied in various contexts. It has been used in the formation of complexes with other elements, such as copper and boron . These complexes have shown interesting properties, such as changes in absorption and fluorescence spectra when trifluoroacetic acid is added .
Synthesis Analysis
The synthesis of 1,10-Phenanthrolin-2(1H)-one complexes involves coordination with other elements. For instance, a boron complex with 4-bromo-2-(1H-imidazo[4,5-f][1,10]phenanthrolin-2-yl)phenoxide ligand has been synthesized . Another example is the synthesis of a copper complex where copper(II) is coordinated by salubrinal through the thionic group .Molecular Structure Analysis
The molecular structure of 1,10-Phenanthrolin-2(1H)-one complexes has been determined using various methods such as X-ray analysis . The structure of these complexes can be influenced by the coordination environment of the central element .Chemical Reactions Analysis
The chemical reactions involving 1,10-Phenanthrolin-2(1H)-one complexes can lead to changes in their properties. For example, the addition of trifluoroacetic acid to solutions of these complexes causes strong changes in the absorption and fluorescence spectra .Physical And Chemical Properties Analysis
The physical and chemical properties of 1,10-Phenanthrolin-2(1H)-one complexes can be analyzed using various methods. For instance, their absorption and luminescence properties can be studied using UV-Vis and IR spectroscopy .Mechanism of Action
Future Directions
properties
IUPAC Name |
1H-1,10-phenanthrolin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8N2O/c15-10-6-5-9-4-3-8-2-1-7-13-11(8)12(9)14-10/h1-7H,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FBKKYZMTAAQTJO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C3=C(C=C2)C=CC(=O)N3)N=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60469694 |
Source
|
| Record name | 1,10-Phenanthrolin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60469694 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,10-Phenanthrolin-2(1H)-one | |
CAS RN |
92695-50-6 |
Source
|
| Record name | 1,10-Phenanthrolin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60469694 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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